Cas no 1296832-75-1 (Pioglitazone N-β-D-Glucuronide)

• Product Name: Pioglitazone N-β-D-Glucuronide
• CAS No: 1296832-75-1
• Molecular Formula: C₂₅H₂₈N₂O₉S
• Molecular Weight: 532.56282
• CID: 1059277
• PubChem ID: 71751675

Pioglitazone N-β-D-Glucuronide Properties

Names and Identifiers

• Pioglitazone N-β-D-Glucuronide
• (2S,3S,4S,5R,6R)-6-[5-[[4-[2-(5-ethylpyridin-2-yl)ethoxy]phenyl]methyl]-2,4-dioxo-1,3-thiazolidin-3-yl]-3,4,5-trihydroxyoxane-2-carboxylic acid
• Pioglitazone N-β-D-G
• A-D-Glucuronide
• Pioglitazone N-
• PIOGLITAZONE N-BETA-D-GLUCURONIDE
• DTXSID90858315
• 1296832-75-1
• (2S,3S,4S,5R,6R)-6-(5-(4-(2-(5-Ethylpyridin-2-yl)ethoxy)benzyl)-2,4-dioxothiazolidin-3-yl)-3,4,5-trihydroxytetrahydro-2H-pyran-2-carboxylic acid
• 5-({4-[2-(5-Ethylpyridin-2-yl)ethoxy]phenyl}methyl)-3-beta-D-glucopyranuronosyl-1,3-thiazolidine-2,4-dione

• InChIKey： JWBSAEQQNCGUFV-ABCFDMLSSA-N
• Inchi： InChI=1S/C25H28N2O9S/c1-2-13-3-6-15(26-12-13)9-10-35-16-7-4-14(5-8-16)11-17-22(31)27(25(34)37-17)23-20(30)18(28)19(29)21(36-23)24(32)33/h3-8,12,17-21,23,28-30H,2,9-11H2,1H3,(H,32,33)/t17?,18-,19-,20+,21-,23+/m0/s1
• SMILES： CCC1=CN=C(C=C1)CCOC2=CC=C(C=C2)CC3C(=O)N(C(=O)S3)C4C(C(C(C(O4)C(=O)O)O)O)O

Computed Properties

• Exact Mass: 532.15200
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 9
• Monoisotopic Mass: 532.15155165g/mol
• Heavy Atom Count: 37
• Complexity: 824
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 192Ų

Experimental Properties

• LogP: 0.70210
• PSA: 192.02000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides